2-(Cyclohexylmethyl)-6-fluorophenol

• Molecular Formula: C13H17FO
• Molecular Weight: 208.27 g/mol
• IUPAC Name: 2-(cyclohexylmethyl)-6-fluorophenol
• InChI: InChI=1S/C13H17FO/c14-12-8-4-7-11(13(12)15)9-10-5-2-1-3-6-10/h4,7-8,10,15H,1-3,5-6,9H2
• InChI Key: GTVPUHQSMDSASZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=C(C(=CC=C2)F)O

Description

2-(Cyclohexylmethyl)-6-fluorophenol is a fluorinated phenolic compound characterized by a cyclohexylmethyl substituent at the C2 position and a fluorine atom at the C6 position of the aromatic ring. The cyclohexylmethyl group is a critical structural motif known to enhance inhibitory potency in enzyme systems, as demonstrated in compounds like ugonins (e.g., compound 1, IC50 = 0.05 µM) compared to their parent flavonoids . The fluorine atom likely contributes to electronic modulation and binding affinity, a common feature in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylmethyl)-6-fluorophenol typically involves the following steps:

Formation of the Cyclohexylmethyl Group: This can be achieved through the reaction of cyclohexylmethyl bromide with a suitable nucleophile.

Introduction of the Fluorine Atom: The fluorine atom can be introduced via electrophilic fluorination using reagents such as Selectfluor.

Phenol Formation: The phenol group can be introduced through hydroxylation reactions.

Industrial Production Methods

Industrial production of 2-(Cyclohexylmethyl)-6-fluorophenol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylmethyl)-6-fluorophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: Reduction reactions can target the cyclohexylmethyl group or the phenol ring.

Substitution: The fluorine atom can be substituted with other functional groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of cyclohexylmethyl-quinone derivatives.

Reduction: Formation of cyclohexylmethyl-cyclohexanol derivatives.

Substitution: Formation of various substituted phenol derivatives.

Scientific Research Applications

2-(Cyclohexylmethyl)-6-fluorophenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylmethyl)-6-fluorophenol involves its interaction with specific molecular targets. The phenol group can engage in hydrogen bonding and other interactions with biological molecules, while the fluorine atom can influence the compound’s reactivity and binding affinity. The cyclohexylmethyl group provides steric bulk, affecting the compound’s overall conformation and interactions.

Comparison with Similar Compounds

Substituent Effects: Cyclohexylmethyl vs. Parent Structures

The cyclohexylmethyl group significantly enhances bioactivity in phenolic and flavonoid derivatives. Key findings from analogs include:

Compound	Substituent	Target Activity (IC50, µM)	Fold Improvement vs. Parent
Luteolin (parent)	None	4.4	—
Compound 1	C6 Cyclohexylmethyl	0.05	88×
Eriodyctiol (parent)	None	17.8	—
Compound 2	C6 Cyclohexylmethyl	0.07	250×

Key Insight: Cyclohexylmethyl substitution at C6 improves inhibitory potency by up to 250-fold in bacterial neuraminidase (BNA) inhibition assays . This suggests that 2-(Cyclohexylmethyl)-6-fluorophenol may exhibit similar enhancements compared to non-substituted fluorophenols.

Fluorine Substitution vs. Other Halogens

Fluorine’s electronegativity and small atomic radius optimize pharmacokinetic properties by enhancing binding interactions and metabolic stability. Examples include:

• 5-(Cyclohexylmethyl)-2-(hexafluoro-2-hydroxypropan-2-yl)phenanthridin-6(5H)-one (14) : Fluorine-rich substituents contribute to its structural rigidity and bioactivity, as seen in HRMS and crystallographic data .
• 5-(2-Chloro-6-fluorophenyl)-3-hydroxy-2-isoquinolinylcyclohexenone: The chloro-fluoro combination balances lipophilicity and target engagement, achieving a molar mass of 371.83 g/mol .

Comparison Table :

Compound	Halogen/Substituent	Notable Property
2-(Cyclohexylmethyl)-6-fluorophenol	Fluorine at C6	Enhanced electronic modulation
5-(2-Chloro-6-fluorophenyl)-... [7]	Chlorine + Fluorine	Dual halogen effects on potency
2-(2-Ethoxy-6-fluorophenyl)ethylamine [6]	Ethoxy + Fluorine	Improved solubility and stability

Structural Analogs with Cyclohexene/Phenol Motifs

• Cyclohexenone Derivatives: Compounds like ethyl 6-(4-ethoxyphenyl)-4-(furan-2-yl)-2-oxocyclohex-3-ene-1-carboxylate exhibit anti-inflammatory and anticonvulsant activities, attributed to the cyclohexene core and substituent diversity .

Activity Trends :

• Cyclohexylmethyl-substituted phenols (e.g., compound 1) outperform non-alkylated parent compounds in enzyme inhibition .
• Fluorine at meta/para positions (e.g., 6-fluoro in the target compound) may optimize hydrogen bonding with biological targets compared to ortho-substituted analogs .